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Compound of Interest

Compound Name: Glybuzole

Cat. No.: B1671679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glybuzole is an oral hypoglycemic agent belonging to the sulfonylurea class of drugs.[1] Its

primary mechanism of action involves the modulation of ATP-sensitive potassium (K-ATP)

channels in pancreatic β-cells.[1] By binding to the sulfonylurea receptor 1 (SUR1) subunit of

these channels, Glybuzole inhibits the potassium efflux, leading to cell membrane

depolarization. This, in turn, opens voltage-gated calcium channels, increasing intracellular

calcium concentration and triggering the exocytosis of insulin.[1] Due to its specific mechanism,

Glybuzole is a valuable tool for in vitro studies related to diabetes, insulin secretion, and ion

channel function.

Proper preparation of a stable, concentrated stock solution is critical for ensuring accurate and

reproducible results in cell culture experiments. This document provides a detailed protocol for

the preparation, storage, and use of Glybuzole stock solutions.

Physicochemical Properties of Glybuzole
A summary of the key physicochemical properties of Glybuzole is presented in the table below.

This information is essential for accurate calculation of stock solution concentrations.
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Property Value References

Chemical Name
N-(5-tert-butyl-1,3,4-thiadiazol-

2-yl)benzenesulfonamide
[2]

Synonyms Desaglybuzole, Gludiase [1]

Molecular Formula C₁₂H₁₅N₃O₂S₂

Molecular Weight 297.40 g/mol

CAS Number 1492-02-0

Appearance Crystalline solid

Solubility
Insoluble in water; Soluble in

DMSO

Note: Solubility data is inferred from structurally similar sulfonylureas like Glibenclamide

(Glyburide).

Experimental Protocols
Materials and Equipment
Materials:

Glybuzole powder (CAS: 1492-02-0)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile phosphate-buffered saline (PBS) or desired cell culture medium

Sterile microcentrifuge tubes or cryovials

Equipment:

Analytical balance

Laminar flow hood (biological safety cabinet)
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Vortex mixer

Calibrated micropipettes and sterile tips

Refrigerator (2-8°C) and Freezer (-20°C or -80°C)

Protocol 1: Preparation of a 100 mM Glybuzole Stock
Solution
This protocol describes the preparation of a high-concentration primary stock solution in

DMSO. It is crucial to use fresh, anhydrous DMSO, as absorbed moisture can significantly

decrease the solubility of sulfonylureas.

Calculation: To prepare a 100 mM (0.1 M) stock solution, the required mass of Glybuzole is

calculated as follows:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 100 mM stock: Mass (mg) = 0.1 mol/L × 0.001 L × 297.40 g/mol × 1000

mg/g = 29.74 mg

Procedure:

Under a laminar flow hood, weigh out 29.74 mg of Glybuzole powder and transfer it to a

sterile microcentrifuge tube or cryovial.

Add 1.0 mL of sterile, cell culture grade DMSO to the tube.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Visually inspect the solution against a light source to ensure there are no visible

particles.

Label the tube clearly with the compound name, concentration (100 mM in DMSO),

preparation date, and your initials.

Store the stock solution as recommended in Section 4.
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Protocol 2: Preparation of Working Solutions
The concentrated DMSO stock solution must be diluted to the final desired concentration in

your cell culture medium. It is critical to perform this dilution in a stepwise manner to prevent

precipitation of the compound. The final concentration of DMSO in the cell culture should be

kept to a minimum (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

Example Dilution for a 100 µM Working Solution:

Prepare an intermediate dilution of the 100 mM stock solution. For example, add 2 µL of the

100 mM stock to 1998 µL of sterile cell culture medium to create a 100 µM solution (a 1:1000

dilution).

Mix gently by pipetting up and down or by inverting the tube. Avoid vigorous vortexing, which

can cause protein denaturation in serum-containing media.

This 100 µM working solution can now be added to your cell culture plates. For instance,

adding 100 µL of this solution to 900 µL of medium in a well will result in a final concentration

of 10 µM.

Important Considerations:

Always add the DMSO stock solution to the aqueous medium, not the other way around.

Prepare working solutions fresh for each experiment. Do not store aqueous solutions of

Glybuzole for more than a day.

The appropriate working concentration can vary significantly depending on the cell type and

experimental objective. A typical range for sulfonylureas in cell culture is between 10 µM and

100 µM. A dose-response experiment is recommended to determine the optimal

concentration for your specific application.

Storage and Stability
Proper storage is essential to maintain the integrity of the Glybuzole solutions.
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Solution Type
Storage
Temperature

Stability Notes

Glybuzole Powder
2-8°C or as per

supplier
Years

Store in a desiccator

to prevent moisture

absorption.

100 mM Stock in

DMSO
-20°C or -80°C ≥ 1 year

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

Aqueous Working

Solutions
2-8°C ≤ 24 hours

Prepare fresh before

each experiment. Do

not store.

Safety Precautions
Glybuzole is a pharmacologically active compound. Handle with appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety glasses.

DMSO is a potent solvent that can penetrate the skin and carry dissolved substances with it.

Avoid direct contact.

All procedures involving powder handling and stock solution preparation should be

performed in a laminar flow hood to ensure sterility and user safety.

Visualized Workflows and Pathways
Workflow for Stock Solution Preparation
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Step 1: Primary Stock Preparation

Step 2: Working Solution Preparation

Weigh 29.74 mg
Glybuzole Powder

Add 1 mL DMSO
& Vortex to Dissolve

Result:
100 mM Stock Solution

Dilute 100 mM Stock
(e.g., 1:1000)

in Cell Culture Medium

Result:
100 µM Working Solution

Add to Cells
at Final Concentration

Click to download full resolution via product page

Caption: Workflow for preparing Glybuzole stock and working solutions.

Simplified Signaling Pathway of Glybuzole

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1671679?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671679?utm_src=pdf-body
https://www.benchchem.com/product/b1671679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glybuzole

SUR1 Subunit
of K-ATP Channel

Binds & Inhibits

K+ Efflux Blocked

Membrane
Depolarization

Voltage-Gated
Ca2+ Channels Open

Ca2+ Influx

Insulin Vesicle
Exocytosis

Click to download full resolution via product page

Caption: Glybuzole's mechanism of action in pancreatic β-cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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